Cas no 2034564-39-9 (N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide)

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide is a structurally unique compound featuring a thiophene-pyridine hybrid scaffold linked to a cyclohexene carboxamide moiety. This molecular architecture confers potential advantages in medicinal chemistry and materials science, particularly due to the presence of both heterocyclic and aliphatic components. The thiophene and pyridine rings may enhance binding affinity in biological systems, while the cyclohexene group introduces conformational flexibility. The compound's modular design allows for further derivatization, making it a versatile intermediate for drug discovery or functional materials. Its well-defined structure ensures reproducibility in synthetic applications, and its distinct electronic properties may be leveraged in optoelectronic or catalytic contexts.

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide structure

2034564-39-9 structure

Product Name:N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide

CAS No:2034564-39-9

MF:C₁₇H₁₈N₂OS

MW:298.4026

CID:5352732

Update Time:2025-11-02

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[(2-thiophen-3-ylpyridin-3-yl)methyl]cyclohex-3-ene-1-carboxamide
- N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)cyclohex-3-enecarboxamide
- N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide
- Inchi： 1S/C17H18N2OS/c20-17(13-5-2-1-3-6-13)19-11-14-7-4-9-18-16(14)15-8-10-21-12-15/h1-2,4,7-10,12-13H,3,5-6,11H2,(H,19,20)
- InChI Key： FSMXNJALCLEQCJ-UHFFFAOYSA-N
- SMILES： S1C([H])=C([H])C(=C1[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C(C1([H])C([H])([H])C([H])=C([H])C([H])([H])C1([H])[H])=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 385
XLogP3: 2.8
Topological Polar Surface Area: 70.2

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6515-0114-2μmol	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6515-0114-5μmol	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6515-0114-10μmol	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6515-0114-20μmol	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6515-0114-1mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	1mg	$54.0	2023-09-08
Life Chemicals	F6515-0114-2mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	2mg	$59.0	2023-09-08
Life Chemicals	F6515-0114-3mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	3mg	$63.0	2023-09-08
Life Chemicals	F6515-0114-4mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	4mg	$66.0	2023-09-08
Life Chemicals	F6515-0114-5mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	5mg	$69.0	2023-09-08
Life Chemicals	F6515-0114-10mg	N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide	2034564-39-9	10mg	$79.0	2023-09-08

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Additional information on N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034564-39-9)

N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide (CAS No. 2034564-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a thiophene ring, a pyridine moiety, and a cyclohexene carboxamide group, offers versatile applications in drug discovery and advanced material development. Its CAS number 2034564-39-9 serves as a critical identifier for researchers and suppliers in the chemical industry.

The molecular formula of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide reflects its hybrid structure, which integrates aromatic and aliphatic components. This design enhances its potential as a pharmacophore in medicinal chemistry, particularly in targeting enzymes or receptors involved in inflammatory and neurological pathways. Recent studies highlight its relevance in the development of small-molecule inhibitors, a hot topic in AI-driven drug discovery and precision medicine. Researchers are increasingly exploring its structure-activity relationships (SAR) to optimize therapeutic efficacy.

In the context of material science, CAS 2034564-39-9 is investigated for its role in organic semiconductors and conductive polymers. The thiophene-pyridine backbone contributes to electron delocalization, making it a candidate for flexible electronics and energy storage devices. With the growing demand for sustainable technologies, this compound aligns with trends in green chemistry and renewable energy solutions.

The synthesis of N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide typically involves multi-step organic reactions, including cross-coupling and amide bond formation. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to verify its purity and structural integrity. These methods are frequently searched by chemists seeking protocols for heterocyclic compound characterization.

From a commercial perspective, CAS 2034564-39-9 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability often depend on scale, with custom synthesis services being a popular inquiry among buyers. The compound’s patent landscape and regulatory status are also critical considerations for industrial applications.

In summary, N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}cyclohex-3-ene-1-carboxamide represents a promising candidate at the intersection of drug development and advanced materials. Its CAS number 2034564-39-9 ensures traceability, while its structural features inspire innovation in biotechnology and nanotechnology. As research progresses, this compound may unlock new possibilities in personalized therapeutics and smart materials, addressing some of the most pressing challenges in modern science.